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Compound of Interest

Compound Name:
2-Methylindolin-1-amine

hydrochloride

Cat. No.: B195251 Get Quote

An In-depth Technical Guide to 2-Methylindolin-
1-amine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 2-Methylindolin-1-amine hydrochloride. This document is intended for an

audience of researchers, scientists, and professionals in the field of drug development and

medicinal chemistry.

Molecular Structure and Properties
2-Methylindolin-1-amine hydrochloride is a heterocyclic amine that is primarily utilized as a

synthetic intermediate in the pharmaceutical industry.[1][2][3] Its core structure consists of a 2-

methyl-substituted indoline ring with an amino group attached to the nitrogen at position 1, and

it is supplied as a hydrochloride salt.

Chemical Identifiers and Molecular Weight
The fundamental properties of 2-Methylindolin-1-amine hydrochloride are summarized in the

table below, providing a quick reference for its key identifiers and molecular characteristics.
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Property Value Reference(s)

Molecular Formula C₉H₁₃ClN₂ [1][2]

Molecular Weight 184.67 g/mol [1][2][4]

IUPAC Name
2-methyl-2,3-dihydroindol-1-

amine;hydrochloride
[2][5]

CAS Registry Number 102789-79-7, 31529-47-2 [1][5]

InChI

InChI=1S/C9H12N2.ClH/c1-7-

6-8-4-2-3-5-9(8)11(7)10;/h2-

5,7H,6,10H2,1H3;1H

[1]

Canonical SMILES CC1CC2=CC=CC=C2N1N.Cl [1]

Physical and Chemical Properties
The known physical and chemical characteristics of this compound are detailed in the following

table.

Property Value Reference(s)

Appearance
Solid, Almost white or Light

brown crystalline powder
[1]

Storage

Sealed in dry, Room

Temperature or 2-8°C in an

inert atmosphere

[1]

Purity >95% [2]

Synthesis and Experimental Protocols
The primary application of 2-Methylindolin-1-amine hydrochloride is as a precursor in the

synthesis of the antihypertensive and diuretic agent, Indapamide.[1][2][3] The synthesis of 2-
Methylindolin-1-amine hydrochloride typically proceeds through the formation of the free

base, 1-amino-2-methylindoline, which is then converted to its hydrochloride salt.
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Synthesis of 1-Amino-2-methylindoline
A common method for the synthesis of 1-amino-2-methylindoline involves the reductive

amination of 2-methylindoline.[1] A detailed experimental protocol, as described in the patent

literature, is as follows:

Materials:

2-methylindoline (140 g)

Methanol (1 liter)

Concentrated hydrochloric acid (approx. 95 ml)

Sodium nitrite (73 g) in water (25% solution)

Sodium bicarbonate

Zinc dust (156 g)

Ammonium carbonate (264 g) in water (1 liter)

Toluene

Procedure:

Dissolve 140 g of 2-methylindoline in 1 liter of methanol.

Add approximately 95 ml of concentrated hydrochloric acid and cool the solution to 15°C.

Add a 25% solution of sodium nitrite (73 g) in water dropwise at a temperature of 5-10°C.

Adjust the pH of the solution to approximately 7.5 with sodium bicarbonate.

Add 156 g of zinc dust to the mixture.

While maintaining the temperature at about 5°C, add a solution of 264 g of ammonium

carbonate in 1 liter of water over a period of about 1.5 hours.
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Stir the mixture at 5-10°C, then warm to 40°C, and filter.

Wash the residue with toluene.

This procedure yields the free base, 1-amino-2-methylindoline. The hydrochloride salt is then

prepared from this free base.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 1-amino-2-methylindoline.
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Caption: Synthesis workflow for 1-amino-2-methylindoline.

Biological and Chemical Activity
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While the primary role of 2-Methylindolin-1-amine hydrochloride is a synthetic intermediate,

some general potential for biological interaction can be inferred from its structure. The

presence of the amino group suggests potential for hydrogen bonding with biological targets

such as enzymes.[1] However, specific studies detailing the biological activity or signaling

pathways directly involving 2-Methylindolin-1-amine hydrochloride are not widely available

in the public domain. Its utility is predominantly in serving as a building block for more complex,

biologically active molecules.[1]

Conclusion
2-Methylindolin-1-amine hydrochloride is a well-defined chemical compound with

established physical and chemical properties. Its significance lies in its role as a key

intermediate in the synthesis of pharmaceuticals, most notably Indapamide. The synthetic route

to this compound is well-documented, allowing for its production for research and development

purposes. While direct biological activity is not its primary feature, its structural components

provide a foundation for the synthesis of compounds with therapeutic potential. This guide

serves as a foundational resource for professionals requiring technical information on this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b195251#molecular-structure-and-weight-of-2-
methylindolin-1-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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